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Compound of Interest

Compound Name: c-Fms-IN-13

Cat. No.: B8724323

Essential Safety and Handling Guide for c-Fms-IN-
13

This document provides crucial safety and logistical information for the handling and disposal
of c-Fms-IN-13, a potent FMS kinase inhibitor intended for research use only. As the
toxicological, chemical, and physical properties of this compound have not been thoroughly
investigated, it must be handled with extreme caution, treating it as a potentially hazardous
substance at all times.[1]

Quantitative Data and Physical Properties

Due to the novelty of this research compound, comprehensive quantitative safety data is not
available. The following table summarizes the known information and highlights the data that
has not been established.
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Parameter Value

Chemical Name c-Fms-IN-13

CAS Number 885704-58-5

Molecular Formula C27H29Ns03

Molecular Weight 471.55 g/mol
Appearance Crystalline solid

Purity >99% (typical)

ICso0 17 nM for FMS kinase[2]

Acute Toxicit Not established. Harmful if swallowed, inhaled,
cute Toxici
Y or absorbed through skin.

Occupational Exposure Limits Not established.

N ) Store at -80°C for up to 6 months or -20°C for
Storage Conditions (Stock Solution) )
up to 1 month. Protect from light.[2]

Operational and Disposal Plans

Adherence to the following procedural guidelines is essential to ensure personnel safety and
prevent contamination.

Engineering Controls

» Ventilation: All handling of c-Fms-IN-13 powder, including weighing and initial solubilization,
must be performed in a certified chemical fume hood or a similar ventilated enclosure to
minimize inhalation risk.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

Proper PPE acts as a critical barrier against potential exposure.[3] The following equipment
must be worn at all times when handling c-Fms-IN-13.
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e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes.

» Hand Protection: Wear compatible, chemical-resistant, disposable gloves (e.qg., nitrile).
Change gloves immediately if they become contaminated. Do not reuse gloves.

» Body Protection: Wear a standard laboratory coat. For procedures with a higher risk of
spillage, a disposable gown or apron over the lab coat is recommended. Ensure legs and
feet are covered with long pants and closed-toe shoes.

Hygiene and Handling Procedures

» Avoid Contact: Do not get in eyes, on skin, or on clothing.[4] Avoid breathing dust or
aerosolized solutions.

o General Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory. Do not eat, drink, or smoke in the work area.[4]

e Weighing and Solution Preparation:

o Perform all work inside a chemical fume hood.

[e]

Don all required PPE.

o

Carefully weigh the desired amount of the solid compound.

[¢]

Add the solvent (e.g., DMSO) slowly to the solid to prevent aerosolization.

[e]

Ensure the container is tightly sealed after preparation.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is required.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or
in a poorly ventilated space.
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» Containment: Prevent the spill from spreading. For liquid spills, use a non-combustible
absorbent material like vermiculite or sand.[4]

» Neutralization/Decontamination: There is no specific neutralizing agent for c-Fms-IN-13. The
primary method of cleanup is physical removal.

e Cleanup:
o Wearing appropriate PPE, carefully sweep or scoop up the absorbed material.
o Place the waste into a labeled, sealed container for hazardous chemical waste.
o Clean the spill area thoroughly with a detergent solution and wipe dry.

o Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, wipes) as
hazardous waste.

Disposal Plan

o Waste Classification: c-Fms-IN-13 and any materials contaminated with it should be treated
as hazardous chemical waste.

o Containerization: Store waste in clearly labeled, sealed containers. Do not mix with other
waste streams unless compatible.

e Regulatory Compliance: Dispose of all waste in strict accordance with local, institutional, and
national environmental regulations.[4][5]

Emergency First Aid Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[4]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation
develops.[6]
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e In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[4][6]

« If Swallowed: Do NOT induce vomiting.[6] Rinse mouth with water and seek immediate

medical attention.[4]

Workflow Visualization
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Caption: Workflow for handling a c-Fms-IN-13 chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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